Cas no 1020719-34-9 (Desloratadine-d5)

• Product Name: Desloratadine-d5
• CAS No: 1020719-34-9
• Molecular Formula: C₁₉H₁₉ClN₂
• Molecular Weight: 315.851372003555
• CID: 4552874
• PubChem ID: 45359009

Desloratadine-d5 Properties

Names and Identifiers

• Desloratadine-d5
• 8-CHLORO-6,11-DIHYDRO-11-(4-PIPERIDINYLIDENE)-5H-BENZO[5,6]CYCLOHEPTA[1,2-B]PYRIDINE-D5
• 8-Chloro-6,11-dihydro-11-(4-piperidinylidene)-5H-benzo[5,6]cyclohepta[1,2-b]pyridine-2,3,4,5,5-d5
• [2H5]-Desloratadine
• 13-chloro-5,6,7,9,9-pentadeuterio-2-piperidin-4-ylidene-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• 1020719-34-9
• DTXSID601115929
• Desloratadine D5
• HY-B0539S3
• CS-0377647
• DA-72683

• InChIKey： JAUOIFJMECXRGI-ZMXCGMLLSA-N
• Inchi： 1S/C19H19ClN2/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-22-19(14)18(17)13-7-10-21-11-8-13/h1-2,5-6,9,12,21H,3-4,7-8,10-11H2/i1D,2D,3D2,9D
• SMILES： ClC1C=CC2=C(C=1)CC([2H])([2H])C1=C([2H])C([2H])=C([2H])N=C1/C/2=C1\CCNCC\1

Computed Properties

• Exact Mass: 315.15506g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 315.15506g/mol
• Heavy Atom Count: 22
• Complexity: 425
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 24.9
• Molecular Weight: 315.8g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzocycloheptapyridines Benzocycloheptapyridines